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Compound of Interest

Compound Name: 18-carboxy dinor Leukotriene B4

Cat. No.: B10767800

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
18-carboxy-19,20-dinor leukotriene B4 (18-carboxy dinor LTB4) is a significant metabolite of

leukotriene B4 (LTB4), a potent inflammatory mediator. The metabolism of LTB4 proceeds via

omega-oxidation to 20-hydroxy-LTB4, followed by further oxidation to 20-carboxy-LTB4.

Subsequent beta-oxidation of 20-carboxy-LTB4 in the liver leads to the formation of 18-carboxy

dinor LTB4, a more polar and less biologically active compound.[1][2][3] The structural

elucidation of this metabolite is crucial for understanding the pharmacokinetics and degradation

pathways of LTB4, which has implications for the development of anti-inflammatory

therapeutics. This guide provides a comprehensive overview of the structural characterization

of 18-carboxy dinor LTB4, including the analytical techniques employed and the metabolic

pathway of its formation.

Physicochemical Properties
A summary of the key physicochemical properties of 18-carboxy dinor LTB4 is presented in the

table below.
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Property Value Reference

Chemical Formula C₁₈H₂₆O₆ [1][4][5]

Molecular Weight 338.4 g/mol [1][4][5]

CAS Number 102674-12-4 [1][4][5]

Formal Name

7R,14S-dihydroxy-

4Z,8E,10E,12Z-

octadecatetraenedioic acid

[1][5]

Purity ≥97% (Commercially available) [1][5]

Appearance
A solution in ethanol

(Commercially available)
[1][5]

UV max 270 nm [1]

Metabolic Pathway
The formation of 18-carboxy dinor LTB4 is a key step in the catabolism of LTB4. The pathway

involves initial omega-oxidation followed by beta-oxidation.
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Figure 1: Metabolic conversion of LTB4.

Structural Characterization Techniques
The initial structural characterization of 18-carboxy dinor LTB4, isolated from rat hepatocytes,

was achieved through a combination of ultraviolet (UV) spectroscopy, high-performance liquid

chromatography (HPLC), and gas chromatography-mass spectrometry (GC-MS) of the

derivatized and reduced metabolite.[6]

High-Performance Liquid Chromatography (HPLC)
Reversed-phase HPLC is a primary technique for the separation and purification of LTB4

metabolites.[6][7] The increased polarity of 18-carboxy dinor LTB4, due to the presence of two

carboxylic acid groups, results in a shorter retention time compared to its precursors, LTB4 and

20-hydroxy-LTB4.[6]

Experimental Protocol (General)
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A general protocol for the HPLC analysis of LTB4 metabolites is as follows:

Sample Preparation: Biological samples are subjected to solid-phase extraction to enrich for

eicosanoids.

Chromatographic System:

Column: C18 reversed-phase column.

Mobile Phase: A gradient of methanol in water with a small percentage of acetic acid to

ensure the carboxylic acid groups are protonated.

Detection: UV detection at 270 nm, corresponding to the triene chromophore of the

leukotriene backbone.[1]

Analysis: The retention time of the putative 18-carboxy dinor LTB4 peak is compared to that

of a known standard, if available. Fractions can be collected for further analysis by mass

spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS provides detailed structural information, particularly after chemical derivatization to

increase the volatility of the analyte. For dicarboxylic acids like 18-carboxy dinor LTB4,

derivatization of the carboxylic acid and hydroxyl groups is essential.

Experimental Protocol (General)

Derivatization: A two-step derivatization process is typically employed:

Esterification: The carboxylic acid groups are converted to methyl esters using a reagent

such as diazomethane or BF₃/methanol.[8]

Silylation: The hydroxyl groups are converted to trimethylsilyl (TMS) ethers using a

silylating agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[9][10]

GC-MS Analysis:
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Gas Chromatograph: Equipped with a capillary column suitable for the separation of fatty

acid methyl esters.

Mass Spectrometer: Operated in electron ionization (EI) mode to generate fragment ions.

Data Analysis: The mass spectrum of the derivatized 18-carboxy dinor LTB4 will exhibit a

molecular ion peak and characteristic fragmentation patterns that can be interpreted to

confirm the structure.

Expected Mass Spectral Data (Hypothetical)

While the specific mass spectrum for derivatized 18-carboxy dinor LTB4 is not readily available

in the literature, the following table outlines the expected key ions based on the structure of the

di-methyl ester, di-TMS ether derivative.

m/z (expected) Ion Fragment

M+ Molecular ion

M-15 Loss of a methyl group from a TMS ether

M-31 Loss of a methoxy group from an ester

M-90 Loss of trimethylsilanol from a TMS ether

Various
Characteristic fragments from the cleavage of

the carbon chain

Nuclear Magnetic Resonance (NMR) Spectroscopy
To date, there is no published NMR data specifically for 18-carboxy dinor LTB4. However, NMR

spectroscopy remains a powerful tool for the unambiguous structural elucidation of novel

compounds. For a molecule of this complexity, a suite of 1D and 2D NMR experiments would

be required.

Hypothetical NMR Data Acquisition

Should a sufficient quantity of purified 18-carboxy dinor LTB4 be available, the following NMR

experiments would be recommended:
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¹H NMR: To identify the chemical shifts and coupling constants of the protons, providing

information on the olefinic and aliphatic regions of the molecule.

¹³C NMR: To determine the number of unique carbon atoms and their chemical

environments.

COSY (Correlation Spectroscopy): To establish proton-proton coupling networks within the

molecule.

HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly

attached carbons.

HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range correlations

between protons and carbons, which is crucial for piecing together the carbon skeleton.

Synthesis
While a detailed synthesis of 18-carboxy dinor LTB4 has not been published, a method for the

synthesis of the isotopically labeled analog, [1,18-¹⁸O₂]-carboxy-dinor-LTE4, has been

described.[11] This synthesis starts from the unlabelled dimethyl ester of 18-carboxy-dinor-

LTA4.[11] This suggests a potential synthetic route to 18-carboxy dinor LTB4 could involve the

synthesis of the corresponding LTA4 analog followed by enzymatic or chemical hydrolysis.

Experimental Workflow
The following diagram illustrates a typical workflow for the isolation and structural

characterization of 18-carboxy dinor LTB4 from a biological sample.
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Experimental Workflow for Structural Characterization
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Figure 2: Isolation and characterization workflow.

Conclusion
The structural characterization of 18-carboxy dinor LTB4 has been primarily established

through chromatographic and mass spectrometric techniques. While detailed quantitative data,

particularly from NMR spectroscopy, is not widely available in the public domain, the
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established identity of this metabolite provides a crucial piece in the puzzle of leukotriene

metabolism. Further studies, including total synthesis and the acquisition of comprehensive

spectroscopic data, would be beneficial for the creation of analytical standards and for enabling

more detailed biological investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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